Cas no 2580199-95-5 (Ethyl 2-(azocan-4-yl)acetate)

Ethyl 2-(azocan-4-yl)acetate is a versatile intermediate in organic synthesis, characterized by its azocane ring structure and ester functionality. This compound is particularly valuable for the preparation of pharmacologically active molecules due to its ability to serve as a building block for heterocyclic frameworks. The azocane moiety enhances conformational flexibility, making it useful in drug discovery for targeting complex biological systems. The ethyl ester group provides a handle for further functionalization, enabling straightforward derivatization under mild conditions. Its stability under standard storage conditions and compatibility with a range of reaction conditions make it a practical choice for synthetic applications.
Ethyl 2-(azocan-4-yl)acetate structure
Ethyl 2-(azocan-4-yl)acetate structure
Product Name:Ethyl 2-(azocan-4-yl)acetate
CAS No:2580199-95-5
MF:C11H21NO2
MW:199.28994345665
CID:5659024
PubChem ID:165894479
Update Time:2025-10-25

Ethyl 2-(azocan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(azocan-4-yl)acetate
    • 2580199-95-5
    • EN300-27732959
    • Ethyl 2-(azocan-4-yl)acetate
    • Inchi: 1S/C11H21NO2/c1-2-14-11(13)9-10-5-3-4-7-12-8-6-10/h10,12H,2-9H2,1H3
    • InChI Key: NDECFOSAIGDMMV-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1CCNCCCC1)=O

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

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Additional information on Ethyl 2-(azocan-4-yl)acetate

Ethyl 2-(azocan-4-yl)acetate: A Comprehensive Overview

Ethyl 2-(azocan-4-yl)acetate, with the CAS number 2580199-95-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug delivery systems and advanced materials. The azocane ring system, a key structural component of this compound, contributes to its distinctive properties, making it a subject of ongoing research.

Recent studies have highlighted the importance of Ethyl 2-(azocan-4-yl)acetate in the development of stimuli-responsive materials. Researchers have explored its ability to undergo reversible structural changes under specific conditions, such as temperature or pH variations. These findings suggest that the compound could be utilized in smart drug delivery systems, where controlled release mechanisms are critical. The azocane moiety plays a pivotal role in these transformations, acting as a responsive unit within the molecule.

The synthesis of Ethyl 2-(azocan-4-yl)acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of transition metal catalysts to facilitate key bond-forming reactions. This method not only enhances the efficiency of the synthesis but also improves the overall yield, making it more feasible for large-scale production. The acetate group in the molecule serves as an activating agent, facilitating further functionalization and modification.

Another area where Ethyl 2-(azocan-4-yl)acetate has shown promise is in the field of polymer science. Scientists have incorporated this compound into polymer networks to create materials with enhanced mechanical properties and self-healing capabilities. The azocane ring system's inherent flexibility allows for dynamic cross-linking within the polymer matrix, leading to materials that can recover from damage when exposed to specific stimuli. This innovation opens up new possibilities for applications in aerospace and biomedical devices.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-(azocan-4-yl)acetate. Quantum mechanical calculations have revealed that the azocane ring exhibits unique electronic properties, which could be harnessed for applications in optoelectronics and sensors. These findings underscore the importance of continued research into this compound's fundamental properties and potential uses.

In conclusion, Ethyl 2-(azocan-4-yl)acetate represents a fascinating compound with a wide range of potential applications across multiple disciplines. Its distinctive azocane structure and versatile functional groups make it an ideal candidate for innovative solutions in drug delivery, materials science, and beyond. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing technological and medical frontiers.

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